4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-5-carboxylic acid

• IUPAC Name: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-5-carboxylic acid
• InChI: InChI=1S/C8H10N2O2/c11-8(12)6-2-4-10-7(5-6)1-3-9-10/h1,3,6H,2,4-5H2,(H,11,12)
• InChI Key: KUJZRPUKHKFPJV-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1C(=O)O
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• CAS RN: 1504461-56-6

Description

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-5-carboxylic acid is a chemical compound with the molecular formula C7H10N2. It is used in various chemical reactions and has found use as a scaffold in drug research.

Synthesis Analysis

There are two distinct synthetic routes towards 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine derivatives. Route A is based on the hydrogenation of pyrazolo[1,5-a]pyridines, and route B is based on the pyrazole ring closure by 1,3-dipolar cycloaddition of bicyclic sydnone to propargylic acid derivatives.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H10N2/c1-2-6-9-7(3-1)4-5-8-9/h4-5H,1-3,6H2. This indicates the specific arrangement of atoms in the molecule and can be used to identify the compound.

Chemical Reactions Analysis

1,3-Dipolar cycloaddition of a bicyclic sydnone to a propargylic acid amide affords 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2,6- and -3,6-dicarboxylic acid monoamides which are further converted to corresponding differentiated diamides.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 389.0±35.0 °C. It has a molecular weight of 122.17. The compound is typically stored in a dry room at normal temperature.

Scientific Research Applications

Pharmacology: Antiviral Agent Development

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine derivatives: . These compounds, known as core protein allosteric modulators (CpAMs), are considered attractive candidates for developing new antiviral drugs. .

Organic Synthesis: Scaffold for Drug Research

. It has been utilized for the synthesis of differentiated diamides, which are suitable for parallel synthesis, expanding the possibilities for creating diverse libraries of pharmacologically active molecules.

Biochemistry: Enzyme Inhibition Studies

The biochemical applications of this compound include studies on enzyme inhibition. .

Medicinal Chemistry: Therapeutic Drug Synthesis

In medicinal chemistry, the compound’s structure is explored for the synthesis of therapeutic drugs. .

Analytical Chemistry: Standard Compound for Assays

This compound can serve as a standard or reference material in analytical chemistry for calibrating instruments or validating methods. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause eye irritation. Precautionary measures include avoiding contact with eyes and skin, and in case of contact, rinsing thoroughly with water.

Mechanism of Action

Target of Action

The primary target of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-5-carboxylic acid is the Hepatitis B Virus (HBV) core protein . This protein plays a crucial role in the life cycle of the virus, making it an attractive target for potential anti-HBV therapeutics .

Mode of Action

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-5-carboxylic acid acts as a core protein allosteric modulator (CpAM) . It interacts with the HBV core protein, effectively inhibiting a wide range of nucleoside-resistant HBV mutants .

Biochemical Pathways

The compound affects the HBV life cycle by modulating the conformation of the core protein . This modulation disrupts the normal function of the core protein, thereby inhibiting the replication of the virus .

Result of Action

The result of the compound’s action is the inhibition of HBV replication . By modulating the conformation of the core protein, the compound prevents the virus from replicating, thereby reducing the viral load .